ethyl N-(1,1-dioxido-1,2-benzisothiazol-3-yl)-N-phenylglycinate

• IUPAC Name: ethyl 2-(N-(1,1-dioxo-1,2-benzothiazol-3-yl)anilino)acetate
• InChI: InChI=1S/C17H16N2O4S/c1-2-23-16(20)12-19(13-8-4-3-5-9-13)17-14-10-6-7-11-15(14)24(21,22)18-17/h3-11H,2,12H2,1H3
• InChI Key: KWDQNCRHKFJXQV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN(C1=CC=CC=C1)C2=NS(=O)(=O)C3=CC=CC=C32
• Molecular Formula: C17H16N2O4S
• Molecular Weight: 344.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves multi-step processes, including the formation of key intermediates. For example, the synthesis of 2H-3,4-dihydro-3-aminomethyl-1,4-benzoxazines, which share structural similarities with the target compound, has been reported through a route that starts from ethyl trans-3-phenylglycidate (Banzatti et al., 1983). Similarly, silver-catalyzed multicomponent reactions involving ethyl glyoxylate and amino esters have been used to synthesize proline derivatives, demonstrating the versatility of using ethyl glyoxylate in complex molecule synthesis (Mancebo‐Aracil et al., 2015).

Molecular Structure Analysis

The molecular structure of related compounds can be elucidated using various spectroscopic and computational methods. For example, quantum calculations using HF and B3LYP methods have provided insights into the molecular structure, NMR, and electronic properties of related molecules (Ramazani et al., 2017). Crystallographic studies also contribute to understanding the molecular conformation and packing in the solid state, as demonstrated by the analysis of monoclinic and triclinic polymorphs of a related thiourea compound (Dolzhenko et al., 2010).

Chemical Reactions and Properties

The chemical reactivity of such compounds can be explored through various reactions, including cycloadditions and nucleophilic substitutions. For instance, the reaction of ethyl glyoxylate with amino esters under silver catalysis has been shown to yield polysubstituted proline derivatives, indicating the potential for diverse chemical transformations (Mancebo‐Aracil et al., 2015).

Physical Properties Analysis

The physical properties of such compounds, including melting points, solubility, and crystallinity, can be influenced by their molecular structure and intermolecular interactions. The study of polymorphs highlights the impact of molecular conformation on physical properties (Dolzhenko et al., 2010).

Chemical Properties Analysis

The chemical properties, such as reactivity, stability, and functional group transformations, are essential for understanding the behavior of these compounds in various chemical environments. The synthesis and characterization of derivatives provide insights into the chemical versatility and potential applications of these molecules (Nagano & Kinoshita, 2000).